N-({[4-(chloromethyl)-6-(dimethylamino)-1,3,5-triazin-2-yl]amino}carbonyl)-4-methylbenzenesulfonamide

• IUPAC Name: 1-[4-(chloromethyl)-6-(dimethylamino)-1,3,5-triazin-2-yl]-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C14H17ClN6O3S/c1-9-4-6-10(7-5-9)25(23,24)20-14(22)19-12-16-11(8-15)17-13(18-12)21(2)3/h4-7H,8H2,1-3H3,(H2,16,17,18,19,20,22)
• InChI Key: HFYWSRHXENKENT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=NC(=NC(=N2)CCl)N(C)C
• Molecular Formula: C14H17ClN6O3S
• Molecular Weight: 384.8 g/mol

Description

This compound belongs to a class of chemicals that include various derivatives of benzenesulfonamides and triazines. These compounds are of interest due to their potential biological activities and applications in various fields including medicinal chemistry.

Synthesis Analysis

• Synthesis of similar compounds involves the substitution of chlorine atoms on the 1,3,5-triazine ring with aminobenzenesulfonamide or aminomethylbenzenesulfonamide hydrochloride (Żołnowska et al., 2018).
• Another method includes the reaction of cyanuric chloride with sulfanilamide, homosulfanilamide, or 4-aminoethylbenzenesulfonamide, followed by derivatization with various nucleophiles (Garaj et al., 2005).

Molecular Structure Analysis

• The molecular structure of related compounds has been determined using X-ray crystallography, revealing specific spatial arrangements and interactions (Al-Hourani et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, if used as a reagent in a chemical reaction, its mechanism of action would likely involve the transfer of the chloromethyl or carbonyl group to another molecule.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and reactivity. Compounds with similar functional groups have found use in various areas of chemistry and materials science.